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VCUSoft Scientific Suite: Technical Support Center
Welcome to the technical support center for the VCUSoft Scientific Suite. This guide provides

troubleshooting steps and answers to frequently asked questions to help you maintain and

update your scientific website.

Frequently Asked Questions (FAQs)
How do I add a new publication to my website?
You can add new publications to your "Publications" page either automatically by fetching

metadata using a PubMed ID (PMID) or a Digital Object Identifier (DOI), or by entering the

details manually.

Step 1: Log in to your VCUSoft dashboard and navigate to Content > Publications.

Step 2: Click the Add New Publication button.

Step 3 (Automatic): Select the Fetch with ID option. Enter the PMID or DOI of your

publication into the text field and click Import. The system will automatically populate all

relevant fields. Verify the information and click Publish.

Why is my uploaded dataset not displaying correctly?
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This issue typically arises from problems with the file format, data structure, or file size. Follow

the workflow below to diagnose the problem.

Start: Data Display Issue

1. Is file format supported?
(e.g., .csv, .tsv, .mzML)

2. Is data structured correctly?
(e.g., headers, delimiters)

Yes

Failure: Contact Support

No3. Is file size within limit?

Yes

No

4. Use 'Data Validator' tool
in Dashboard

Yes

No

Success: Data Displays Correctly

Validation Passed Validation Failed

Click to download full resolution via product page

Caption: Workflow for troubleshooting data upload and display issues.

First, consult the Supported Data Formats table below to ensure your file type and size are

compliant. If the format is correct, use the built-in Data Validator tool in your dashboard to

check for structural errors like missing headers or inconsistent delimiters.

The contact form on our website is not sending emails.
What should I do?
This is typically a configuration issue. Either the recipient email address is incorrect, or there's

a problem with the server's mail agent.
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Start: Contact Form Fails

1. Verify recipient email in
Dashboard > Settings

2. Use 'Send Test Email' function

Email is Correct

3. Check your email's
Spam / Junk folder

Test Sent

Issue Resolved

Email Found

Contact Support with Site ID

Email Not Found

Click to download full resolution via product page

Caption: Diagnostic steps for fixing the website's contact form.

To resolve this, navigate to Settings > Contact Form in your dashboard.

Verify Recipient Address: Ensure the email address listed to receive inquiries is correct.

Send a Test Email: Use the "Send Test Email" button.

Check Spam Folder: If the test email is not in your inbox, check your spam or junk mail

folder.

Contact Support: If you have completed these steps and the form is still not working, please

file a support ticket.
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Data Presentation and Protocols
Supported Data Formats for Upload
To ensure proper rendering and performance, the VCUSoft platform accepts a specific range of

file formats for its integrated data visualization tools.

Data Type File Extension Max File Size Description

Tabular Data .csv, .tsv 50 MB

Comma-separated or

tab-separated values.

Must include a header

row.

Spectrometry .mzML, .jcamp 200 MB

Standard mass

spectrometry and

NMR data formats for

interactive viewers.

Microscopy Images .tiff, .czi, .nd2 500 MB

Multi-channel and z-

stack images from

confocal or light-sheet

microscopy.

Genomic Data .vcf, .bed 100 MB

Variant call format and

browser extensible

data for genomic

browsers.

Protocol: Uploading and Validating Time-Series
Experimental Data
This protocol outlines the standard operating procedure for uploading time-series data (e.g.,

from a plate reader or qPCR instrument) for visualization on your VCUSoft website.

Objective: To prepare, upload, and validate a time-series dataset for interactive plotting on a

project page.

Materials:
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A user account with "Editor" or "Administrator" privileges.

Time-series data saved in a .csv (Comma-Separated Values) file.

A modern web browser (Chrome, Firefox, Safari).

Methodology:

Data Formatting (Pre-Upload):

Open your dataset in a spreadsheet editor.

Ensure the first column is titled "Time" and contains the time points (in seconds, minutes,

or hours).

Each subsequent column should represent a different sample or condition, with the

sample name as the header.

Verify that all cells contain only numerical values, with no text or symbols.

Save the file in .csv format.

Uploading to VCUSoft:

Log in to your VCUSoft dashboard.

Navigate to the page where you wish to display the data and enter Edit mode.

Click Add Block and select the Interactive Chart > Time-Series Plot block.

In the block's settings panel, click Upload Data.

Select the .csv file you prepared in Step 1.

Validation and Configuration:

The platform's Data Validator will automatically scan the file upon upload.

If the validation is successful, a preview of the plot will be generated.
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Use the Chart Options tab to configure axis labels, title, and series colors. The color

palette is restricted to the approved brand colors for consistency.

Click Save on the block, and then Update on the page to publish the changes.

Troubleshooting:

If the validator returns an error, a message will specify the problem (e.g., "Non-numeric

data found in row 15," "Header mismatch").

Correct the specified error in your source .csv file and re-upload.

If issues persist, refer to the data upload workflow diagram at the beginning of this guide.

To cite this document: BenchChem. [how to update and maintain a scientific website built by
vcusoft]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611650#how-to-update-and-maintain-a-scientific-
website-built-by-vcusoft]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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